Cas no 2137704-47-1 (2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)-)
2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)-
-
- Inchi: 1S/C12H22N2O/c1-15-12-11(4-2-3-7-14-12)10-5-8-13-9-6-10/h10-11,13H,2-9H2,1H3
- InChI Key: OZXUJWNMBVHEEL-UHFFFAOYSA-N
- SMILES: N1=C(OC)C(C2CCNCC2)CCCC1
2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374484-0.05g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 0.05g |
$1320.0 | 2025-03-16 | |
| Enamine | EN300-374484-0.1g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 0.1g |
$1384.0 | 2025-03-16 | |
| Enamine | EN300-374484-0.25g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 0.25g |
$1447.0 | 2025-03-16 | |
| Enamine | EN300-374484-0.5g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 0.5g |
$1509.0 | 2025-03-16 | |
| Enamine | EN300-374484-1.0g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 1.0g |
$1572.0 | 2025-03-16 | |
| Enamine | EN300-374484-2.5g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 2.5g |
$3080.0 | 2025-03-16 | |
| Enamine | EN300-374484-5.0g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 5.0g |
$4557.0 | 2025-03-16 | |
| Enamine | EN300-374484-10.0g |
7-methoxy-6-(piperidin-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137704-47-1 | 95.0% | 10.0g |
$6758.0 | 2025-03-16 |
2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)-
Introduction to 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl) and Its CAS No. 2137704-47-1
The compound 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl), identified by the CAS number 2137704-47-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the azepine class, characterized by a seven-membered ring containing two nitrogen atoms. The presence of a methoxy group at the 7-position and a piperidinyl substituent at the 6-position imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the potential of azepine derivatives as scaffolds for developing novel therapeutic agents. The structural features of 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl) contribute to its ability to interact with biological targets in a highly specific manner. Specifically, the piperidinyl moiety enhances binding affinity to certain protein receptors, while the methoxy group modulates metabolic stability and bioavailability. These characteristics make it an attractive molecule for drug design and development.
In the realm of medicinal chemistry, the synthesis and characterization of this compound have been driven by its potential applications in treating various neurological and cardiovascular disorders. The azepine core is known for its ability to penetrate the blood-brain barrier, which is crucial for developing treatments targeting central nervous system (CNS) disorders. Additionally, the piperidinyl group is frequently incorporated into drugs due to its favorable pharmacokinetic properties.
Current research endeavors are focused on exploring the pharmacological profile of 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl) through in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits significant activity against certain enzymes and receptors implicated in diseases such as depression and hypertension. The methoxy substituent appears to play a critical role in modulating its pharmacological effects by influencing receptor binding affinity and duration of action.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the methoxy and piperidinyl groups at specific positions on the azepine ring. These synthetic strategies leverage modern techniques such as transition metal catalysis and asymmetric hydrogenation to achieve the desired stereochemistry.
From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl) and its target proteins. These studies provide valuable insights into the compound's mechanism of action and help in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.
The pharmacokinetic properties of this compound are another area of intense investigation. Studies using animal models have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The methoxy group contributes to its metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the piperidinyl substituent enhances solubility in both aqueous and lipid environments, facilitating its transport across biological membranes.
In conclusion,2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl) (CAS No. 2137704-47-1) represents a promising lead compound for further development in pharmaceutical research. Its unique structural features offer potential therapeutic benefits in treating various human diseases. Ongoing studies aim to elucidate its full pharmacological profile and explore its clinical applicability through rigorous preclinical and clinical trials.
2137704-47-1 (2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-(4-piperidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)